Cas no 941866-52-0 ((E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione)

(E)-1,1-Difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione is a fluorinated diketone derivative featuring a conjugated enone system and a 4-methoxyphenyl substituent. Its unique structure, combining difluoro and methoxyphenyl moieties, makes it a valuable intermediate in organic synthesis, particularly for constructing fluorinated scaffolds with potential applications in pharmaceuticals and materials science. The electron-withdrawing difluoro group enhances reactivity in Michael additions and cyclization reactions, while the methoxyphenyl unit contributes to π-conjugation, influencing photophysical properties. This compound is well-suited for exploratory research in medicinal chemistry, where its structural motifs may impart improved metabolic stability or binding affinity in drug design.
(E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione structure
941866-52-0 structure
Product Name:(E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione
CAS No:941866-52-0
MF:C13H12F2O3
MW:254.229391098022
CID:6782164
PubChem ID:5708286
Update Time:2025-10-22

(E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 941866-52-0
    • (E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione
    • AKOS015959292
    • 1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione
    • Inchi: 1S/C13H12F2O3/c1-18-11-6-3-9(4-7-11)2-5-10(16)8-12(17)13(14)15/h2-7,13H,8H2,1H3/b5-2+
    • InChI Key: CDQCUFBVMKVGBB-GORDUTHDSA-N
    • SMILES: FC(C(CC(/C=C/C1C=CC(=CC=1)OC)=O)=O)F

Computed Properties

  • Exact Mass: 254.07545056g/mol
  • Monoisotopic Mass: 254.07545056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

(E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619496-2g
1,1-Difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione
941866-52-0 98%
2g
¥7299.00 2024-04-24

Additional information on (E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione

Recent Advances in the Study of (E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione (CAS: 941866-52-0)

The compound (E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione (CAS: 941866-52-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of fluorinated organic molecules, which are increasingly important in the development of pharmaceuticals. The presence of the difluoro and methoxyphenyl groups in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In vitro studies have demonstrated that (E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential utility in the development of anti-inflammatory agents. Additionally, preliminary cytotoxicity assays indicate that the compound has a favorable safety profile at therapeutic concentrations, further supporting its potential as a drug candidate.

Further research is needed to elucidate the compound's mechanism of action and optimize its pharmacological properties. Current efforts are focused on derivatization strategies to enhance its bioactivity and selectivity. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of novel analogs with improved therapeutic potential.

In conclusion, (E)-1,1-difluoro-6-(4-methoxyphenyl)hex-5-ene-2,4-dione represents a promising scaffold for drug development, with its unique chemical structure and demonstrated biological activity warranting further investigation. Continued research in this area may lead to the discovery of new therapeutic agents for treating inflammatory and other diseases.

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